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Compound of Interest

Compound Name: Einecs 299-159-9

Cat. No.: B15182669

Technical Support Center: Acrylamide Gel
Electrophoresis

This guide provides troubleshooting assistance for researchers encountering leaky wells in
casted acrylamide gels during electrophoresis experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the common signs of leaky wells in my acrylamide gel?

A: The most common indication of leaky wells is the diffusion of your sample into adjacent wells
or down through the stacking gel, rather than forming a distinct band within the intended lane.
[1] You may also observe your sample spreading out at the bottom of the well or leaking
between the glass plates.[2]

Q2: Why are my samples leaking out of the wells?
A: Sample leakage from wells can be attributed to several factors, including:

» Improper Gel Polymerization: Incomplete or uneven polymerization of the stacking gel can
lead to poorly formed wells.[1] This can be caused by old or improperly prepared Ammonium
Persulfate (APS) or Tetramethylethylenediamine (TEMED) solutions.[3][4]
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o Damaged Wells: Removing the comb too aggressively or at the wrong angle can tear or
distort the delicate polyacrylamide dividers between the wells.[1][5]

 Incorrect Comb and Plate Combination: Using a comb that is not the correct thickness for the
spacer plates can result in wells that are too loose or too tight.[3]

e Dirty or Damaged Glass Plates: Residue or chips on the glass plates can prevent the gel
from adhering properly, creating channels for the sample to leak.[2][6]

o Shrinkage of the Gel: Gels stored for extended periods, especially without proper hydration,
can shrink and detach from the glass plates.[3]

» Improper Sample Loading Technique: Inserting the pipette tip too deep into the well can
puncture the bottom.[1][7] Pipetting too quickly can also cause the sample to "bounce" out of
the well.[8]

Q3: How can | prevent my wells from leaking?
A: To prevent leaky wells, consider the following preventative measures:

o Ensure Proper Polymerization: Always use freshly prepared APS solution.[6] Ensure your
TEMED is not expired, as it is prone to oxidation which reduces its catalytic activity.[6] Allow
adequate time for both the resolving and stacking gels to polymerize completely.[2]

o Careful Comb Removal: Once the stacking gel has polymerized, remove the comb slowly
and carefully, pulling it straight up to avoid tearing the wells.[5] It can be helpful to do this
after placing the gel in the running buffer.[7]

o Clean and Inspect Equipment: Thoroughly clean glass plates with ethanol and a lint-free
wipe before casting.[2] Inspect plates for any chips or cracks that could interfere with a
proper seal.[6][9]

e Proper Loading Technique: Use gel loading tips and insert them carefully into the well,
avoiding contact with the bottom or sides.[7][8] Dispense the sample slowly to allow it to
settle at the bottom of the well.[8]
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» Rinse Wells Before Loading: Gently rinsing the wells with running buffer before loading your
samples can help identify any existing leaks.[5]

Troubleshooting Guide for Leaky Wells
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Problem

Potential Cause

Recommended Solution

Sample leaks into adjacent

wells

Damaged well dividers

Remove the comb carefully
and straight up. Rinse wells
gently with running buffer
before loading to check for

damage.[5]

Incorrect comb size for

spacers

Ensure the comb thickness
matches the spacer plate
thickness.[3]

Improper sample loading

Load samples slowly and
avoid overfilling the wells. Use

appropriate gel loading tips.[8]

Sample leaks from the bottom

of the well

Punctured well bottom

Do not insert the pipette tip too

far into the well during loading.

[1](7]

Incomplete stacking gel

polymerization

Use fresh APS and non-
oxidized TEMED. Allow
sufficient time for

polymerization.[3][4][6]

Sample diffuses into the

stacking gel

Uneven polymerization of the

stacking gel

Ensure the stacking gel is level
and has polymerized uniformly

before loading samples.[1]

Delay between loading and

running the gel

Apply the electric current as
soon as possible after loading
all samples to minimize
diffusion.[10]

Gel detaches from the glass

plates

Dirty or chipped glass plates

Thoroughly clean glass plates
with ethanol before use.
Discard any chipped or

damaged plates.[2][6]

Gel shrinkage

Use freshly prepared gels. If

storing gels, ensure they are
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kept in a humid environment to

prevent drying out.[3]

Experimental Workflow for Casting Acrylamide Gels
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Caption: Workflow for casting and running an acrylamide gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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